Cas no 896336-87-1 (2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

2-{(2-Chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one is a heterocyclic compound featuring a pyridotriazinone core with a 2-chlorobenzylthio substituent. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The presence of the chlorophenyl and methyl groups may enhance lipophilicity and binding affinity, making it a candidate for targeting specific enzymatic or receptor interactions. Its fused triazinone ring system offers stability and synthetic versatility, enabling further functionalization for structure-activity studies. The compound’s unique architecture suggests applicability in pharmaceutical research, particularly in the design of kinase inhibitors or antimicrobial agents. Precise characterization and purity are critical for reproducible performance in experimental settings.
2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one structure
896336-87-1 structure
Product Name:2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
CAS No:896336-87-1
MF:C15H12ClN3OS
MW:317.793280601501
CID:6491217
PubChem ID:7259244
Update Time:2025-06-06

2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
    • 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 2-[[(2-chlorophenyl)methyl]thio]-8-methyl-
    • Inchi: 1S/C15H12ClN3OS/c1-10-6-7-19-13(8-10)17-14(18-15(19)20)21-9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3
    • InChI Key: PBEIGZLELHOPIH-UHFFFAOYSA-N
    • SMILES: N12C=CC(C)=CC1=NC(SCC1=CC=CC=C1Cl)=NC2=O

Computed Properties

  • Exact Mass: 317.0389609g/mol
  • Monoisotopic Mass: 317.0389609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 454.4±47.0 °C(Predicted)
  • pka: -3.28±0.40(Predicted)

2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Pricemore >>

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